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Compound of Interest

Compound Name: DC_AC50

Cat. No.: B15623848 Get Quote

Introduction

Vorinostat, also known as suberoylanilide hydroxamic acid (SAHA), is a potent inhibitor of

histone deacetylases (HDACs).[1][2] By blocking the activity of HDAC enzymes, Vorinostat

leads to an accumulation of acetylated histones, which in turn alters chromatin structure and

regulates gene expression.[3][4] This activity can induce cell cycle arrest, differentiation, and

apoptosis in transformed cells, making it a subject of extensive research in oncology and other

fields.[1][3][5]

These application notes provide detailed protocols for the preparation, storage, and safe

handling of Vorinostat solutions for research purposes.
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Property Value Reference

Molecular Formula C₁₄H₂₀N₂O₃ [1]

Molecular Weight 264.32 g/mol [1]

Appearance
White to off-white crystalline

solid
[6]

Purity >99% [1]

CAS Number 149647-78-9 [1]

Table 2: Solubility of Vorinostat

Solvent Solubility Reference

DMSO 66 mg/mL [1][2][6]

Ethanol 2 mg/mL (with slight warming) [1][6]

Water
Very poorly soluble (~20-50

µM)
[1][6]

Table 3: Recommended Storage and Stability

Form
Storage
Temperature

Stability Reference

Lyophilized Powder -20°C, desiccated 24 months [1]

In Solution -20°C Up to 3 months [1]

Stock Solutions

(aliquoted)
-20°C Up to 2 years [2]
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Vorinostat is a hazardous substance and should be handled with appropriate safety measures.

[7][8]

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and eye

protection.[7][9]

Handling: Do not breathe dust. Avoid contact with skin and eyes.[7][9] Handle in a well-

ventilated area or with local exhaust ventilation.[8] Vorinostat capsules should not be opened

or crushed.[10]

First Aid:

Skin contact: Immediately wash with soap and plenty of water.[7]

Eye contact: Rinse well with water.[7]

Inhalation: Move to fresh air.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7]

In all cases of exposure, seek medical attention.[7]

Disposal: Dispose of contents and container to an approved waste disposal plant.[7]

Protocol for Preparation of a 20 mM Vorinostat Stock Solution in DMSO

Materials:

Vorinostat powder (e.g., 5 mg)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Allow the Vorinostat vial to equilibrate to room temperature before opening.
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To prepare a 20 mM stock solution from 5 mg of Vorinostat, add 945.8 µL of DMSO to the

vial.[1]

Vortex the solution for at least 5 minutes to ensure complete dissolution. If a precipitate is

observed, continue vortexing until the solution is clear.[2]

For most cell culture experiments, the final concentration of DMSO should be less than

0.5%.[2]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw

cycles.[1]

Store the aliquots at -20°C.[1][2]

Mandatory Visualization
Signaling Pathway of Vorinostat

Vorinostat's primary mechanism of action is the inhibition of histone deacetylases (HDACs).

This leads to the hyperacetylation of histones, resulting in a more relaxed chromatin structure

that allows for the transcription of previously silenced genes, including tumor suppressor

genes.[3][4] One key target is the p21 gene, a cyclin-dependent kinase inhibitor that plays a

crucial role in cell cycle arrest.[11] The re-expression of such genes can lead to cell cycle

arrest, differentiation, and apoptosis in malignant cells.[3] Vorinostat can also affect the

acetylation of non-histone proteins, such as p53 and Hsp90, further contributing to its anti-

cancer effects.[3] Additionally, studies have shown that Vorinostat's mechanism of action

involves interaction with the Insulin-Like Growth Factor (IGF) signaling pathway.[11][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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